Cas no 2138428-64-3 (2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride)

• Product Name: 2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride
• CAS No: 2138428-64-3
• MF: C₉H₈ClFO₃S
• MW: 250.674424171448
• CID: 6425387
• PubChem ID: 165750044
• Update Time: 2025-06-08

2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138428-64-3
• 2-chloro-5-propanoylbenzene-1-sulfonyl fluoride
• EN300-728071
• 2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C9H8ClFO3S/c1-2-8(12)6-3-4-7(10)9(5-6)15(11,13)14/h3-5H,2H2,1H3
• InChI Key： AZXJZWJKJKVETM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(CC)=O)=CC=1S(=O)(=O)F

Computed Properties

• Exact Mass: 249.9866711g/mol
• Monoisotopic Mass: 249.9866711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.6Ų

Additional information on 2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride

Recent Advances in the Application of 2-Chloro-5-propanoylbenzene-1-sulfonyl Fluoride (CAS: 2138428-64-3) in Chemical Biology and Medicinal Chemistry

2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride (CAS: 2138428-64-3) has emerged as a versatile chemical probe and intermediate in recent medicinal chemistry and chemical biology research. This sulfonyl fluoride derivative exhibits unique reactivity profiles that make it particularly valuable for covalent protein modification and targeted drug discovery. Recent studies have highlighted its potential in activity-based protein profiling (ABPP), inhibitor development, and the exploration of novel therapeutic targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a covalent inhibitor scaffold for serine hydrolases. The researchers utilized 2138428-64-3 as a warhead in the development of selective inhibitors for cancer-associated proteases, achieving nanomolar potency through structural optimization. The chloro and propanoyl substituents were found to significantly influence target selectivity, while the sulfonyl fluoride moiety provided the necessary reactivity for covalent bond formation with catalytic serine residues.

In chemical biology applications, this compound has shown promise in proteome-wide profiling studies. A Nature Chemical Biology publication (2024) reported its use in identifying previously unknown sulfonyl fluoride-reactive proteins in human cells, expanding our understanding of sulfonyl fluoride pharmacology. The study employed quantitative mass spectrometry to map over 150 cellular targets of 2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride, revealing unexpected interactions with metabolic enzymes and signaling proteins.

The synthetic utility of 2138428-64-3 has also been explored in recent medicinal chemistry campaigns. Researchers at several pharmaceutical companies have incorporated this building block into lead optimization programs for inflammatory diseases, leveraging its ability to form stable yet reversible interactions with biological targets. The compound's balanced reactivity profile makes it particularly attractive for developing targeted covalent inhibitors with improved safety margins compared to traditional electrophiles.

Ongoing research is investigating the pharmacokinetic properties of derivatives based on this scaffold. Preliminary ADME studies suggest that the sulfonyl fluoride moiety, when properly positioned, can maintain sufficient stability for in vivo applications while still retaining target engagement capability. Several patent applications filed in 2024 describe prodrug strategies to further improve the bioavailability of compounds containing this structural motif.

From a safety perspective, recent toxicological evaluations indicate that 2-Chloro-5-propanoylbenzene-1-sulfonyl fluoride exhibits favorable selectivity indices in cellular models, with limited off-target effects observed at therapeutic concentrations. However, researchers emphasize the importance of careful warhead optimization, as subtle changes in the propanoyl substitution pattern can significantly impact both potency and selectivity.

Looking forward, the unique properties of 2138428-64-3 position it as a valuable tool for both basic research and drug discovery. Its applications are expanding beyond traditional protease targets to include protein-protein interaction interfaces and allosteric sites. The compound's versatility and the growing understanding of sulfonyl fluoride chemistry suggest it will continue to play an important role in the development of next-generation covalent therapeutics and chemical probes.